![molecular formula C12H11N7 B043437 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline CAS No. 210100-58-6](/img/structure/B43437.png)
2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline
Overview
Description
2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline is a specialty product for proteomics research . It has a molecular formula of C12H11N7 and a molecular weight of 253.26 .
Molecular Structure Analysis
The molecular structure of 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline consists of 12 carbon atoms, 11 hydrogen atoms, and 7 nitrogen atoms . For a more detailed structural analysis, you may want to refer to a chemical database or a molecular modeling software.Physical And Chemical Properties Analysis
The molecular formula of 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline is C12H11N7 and its molecular weight is 253.26 . More detailed physical and chemical properties might be available in specialized chemical databases.Scientific Research Applications
Proteomics Research
“2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline” is a specialty product used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, modifications, and localization.
Study of Food Mutagens and Carcinogens
This compound is a novel labeled analog of the food mutagen and carcinogen 4, 8-DiMeIQx . It can be used in research to understand how these mutagens and carcinogens affect biological systems, potentially leading to the development of strategies to mitigate their effects.
Fluorescent Dye
Although this application is specifically mentioned for “2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline”, it’s possible that the azido variant could have similar properties . These compounds have been utilized extensively as a fluorescent dye, leveraging its strong fluorescence and its capacity to interact with specific proteins and enzymes. This characteristic makes it an invaluable tool for studying the structure, dynamics, and function of these molecules.
Mutagenic Studies
Again, while this is mentioned for a related compound “2-Amino-3,4,7,8-tetramethyl-3H-imidazo [4,5-F]quinoxaline”, the azido variant might be used in similar ways . These compounds are mutagenic chemicals in bacterial systems (Ames test) as well as being active in the DNA repair test in liver cells. They can be used to study the mutagenic effects of chemicals on living organisms.
Safety And Hazards
While specific safety and hazard information for 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline was not found, it’s known that 2-amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline, a related compound, is a mutagenic and carcinogenic heterocyclic amine . Always handle chemicals with appropriate safety measures.
Future Directions
properties
IUPAC Name |
2-azido-3,4,8-trimethylimidazo[4,5-f]quinoxaline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N7/c1-6-4-8-9(15-7(2)5-14-8)10-11(6)19(3)12(16-10)17-18-13/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APCQHYAQHVJZMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC=C(N=C2C3=C1N(C(=N3)N=[N+]=[N-])C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40399263 |
Source
|
| Record name | 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline | |
CAS RN |
210100-58-6 |
Source
|
| Record name | 2-Azido-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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